Cas no 1332301-46-8 (8-(Azetidin-3-ylmethoxy)-5-chloroquinoline)
1332301-46-8 structure
Product Name:8-(Azetidin-3-ylmethoxy)-5-chloroquinoline
CAS No:1332301-46-8
MF:C13H13ClN2O
MW:248.708122014999
CID:2125795
Update Time:2023-08-04
8-(Azetidin-3-ylmethoxy)-5-chloroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-(azetidin-3-ylmethoxy)-5-chloroquinoline
- Quinoline, 8-(3-azetidinylmethoxy)-5-chloro-
- 8-(Azetidin-3-ylmethoxy)-5-chloroquinoline
-
- Inchi: 1S/C13H13ClN2O/c14-11-3-4-12(17-8-9-6-15-7-9)13-10(11)2-1-5-16-13/h1-5,9,15H,6-8H2
- InChI Key: HMEISQYHHIQVLA-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2C1=CC=CN=2)OCC1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 260
- XLogP3: 2.8
- Topological Polar Surface Area: 34.2
8-(Azetidin-3-ylmethoxy)-5-chloroquinoline Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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